3-[(Phenylthio)difluoroacetyl]imidazo[1,2-a]pyridine

• IUPAC Name: 2,2-difluoro-1-imidazo[1,2-a]pyridin-3-yl-2-phenylsulfanylethanone
• InChI: InChI=1S/C15H10F2N2OS/c16-15(17,21-11-6-2-1-3-7-11)14(20)12-10-18-13-8-4-5-9-19(12)13/h1-10H
• InChI Key: XADLTVWDMTVBER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC(C(=O)C2=CN=C3N2C=CC=C3)(F)F
• Molecular Formula: C15H10F2N2OS
• Molecular Weight: 304.32 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5,6 heterocycle that has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. Some examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,2-a]pyridine from readily available starting materials. This includes strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

Imidazo[1,2-a]pyridine is a fused bicyclic 5,6 heterocycle. The structure–activity relationship of imidazo[1,2-a]pyridine compounds has been studied, revealing that certain modifications can significantly affect their potency.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine can undergo a variety of chemical reactions. For instance, it can be synthesized from 2-aminopyridine and 1-bromo-2-phenylacetylene or 1,1-dibromo-2-phenylethene.

Scientific Research Applications

Synthesis and Electron-Transfer Reactions

The compound's synthesis and its electron-transfer reactions have been a subject of research. For example, Burkholder et al. (2001) explored the synthesis of 3-difluoroacetylated imidazo[1,2-a]pyridine derivatives, highlighting their potential in generating α,α-difluoroacetyl anions, useful in the synthesis of new gem-difluoromethylated imidazo[1,2-a]pyridine derivatives (Burkholder et al., 2001).

Fluorescent Properties

Tomoda et al. (1999) investigated the fluorescent properties of imidazo[1,2-a]pyridine-based compounds. This research is relevant as it explores the impact of various substitutions on the fluorescent properties of the core structure, indicating potential applications in the development of fluorescent organic compounds (Tomoda et al., 1999).

Medicinal Relevance

The medicinal relevance of imidazo[1,2-a]pyridine derivatives, particularly those with specific functionalizations, is significant. Sharma and Prasher (2022) discussed the wide range of biological activities associated with these compounds, emphasizing the challenges and potential in their functionalization for medicinal applications (Sharma & Prasher, 2022).

Mechanism of Action

While the specific mechanism of action for “3-[(Phenylthio)difluoroacetyl]imidazo[1,2-a]pyridine” is not available, some imidazo[1,2-a]pyridine compounds have shown significant activity against MDR-TB and XDR-TB.

Future Directions

The future directions for research on imidazo[1,2-a]pyridine compounds are likely to continue focusing on their potential applications in medicinal chemistry, particularly given their demonstrated activity against MDR-TB and XDR-TB.